Cas no 499202-74-3 (2-Pyrrolidinone, 1-(5-methyl-2-thienyl)-)

• Product Name: 2-Pyrrolidinone, 1-(5-methyl-2-thienyl)-
• CAS No: 499202-74-3
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 1540360
• Update Time: 2024-08-24

2-Pyrrolidinone, 1-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(5-methyl-2-thienyl)-

• Inchi： 1S/C9H11NOS/c1-7-4-5-9(12-7)10-6-2-3-8(10)11/h4-5H,2-3,6H2,1H3
• InChI Key： MBWMOYKDHSYNCB-UHFFFAOYSA-N
• SMILES： N1(C2SC(C)=CC=2)CCCC1=O

Computed Properties

• Exact Mass: 181.05623

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Melting Point: 136-137 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 399.6±30.0 °C(Predicted)
• PSA: 20.31
• pka: 0.58±0.20(Predicted)